1-Isopropyl-2-methyl-1H-imidazole-4-carboxylic acid

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 2-methyl-1-propan-2-ylimidazole-4-carboxylic acid
• InChI: InChI=1S/C8H12N2O2/c1-5(2)10-4-7(8(11)12)9-6(10)3/h4-5H,1-3H3,(H,11,12)
• InChI Key: PGEDTCJLCVPIAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C(C)C)C(=O)O

Description

1-Isopropyl-2-methyl-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 1-isopropyl-2-methyl-1H-imidazole-4-carboxylate (0.423 mmol, 83 mg) was dissolved in methanol (0.5 ml) and THF (4 ml). NaOH 2 M (2.115 mmol, 1.057 ml) was added and the resulting mixture was stirred at RT overnight. The pH of the reaction mixture was adjusted to about 5 with 1 M HCl and the mixture was evaporated. Ethanol was added and the salt was removed by filtration. The salt was flushed few times with ethanol. 51 mg of the title compound was obtained. 1H-NMR (400 MHz, DMSO-d6): δ 1.38 (d, 6H), 2.39 (s, 3H), 4.35-4.49 (m, 1H), 7.97 (s, 1H).